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Compound of Interest

Compound Name: 2,4-Dibromonicotinaldehyde

Cat. No.: B143921

This document provides essential technical data on 2,4-Dibromonicotinaldehyde, a
halogenated pyridine derivative of interest in synthetic chemistry and drug discovery. The
information is tailored for researchers, scientists, and professionals in drug development,
presenting core molecular information and a generalized workflow for its synthesis and
characterization.

Core Molecular Data

Key quantitative data for 2,4-Dibromonicotinaldehyde are summarized in the table below,
offering a clear reference for experimental design and analysis.

Property Value Citations
Molecular Formula CeH3Br2NO [1][2]
Molecular Weight 264.90 g/mol [11121[3]
CAS Number 128071-91-0 [21[3]

2,4-Dibromopyridine-3-
Synonyms carboxaldehyde, 2,4-Dibromo- [11[3]
3-formylpyridine

Melting Point 106-110 °C [3]
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Experimental Protocols

Detailed experimental protocols for the synthesis of 2,4-Dibromonicotinaldehyde are not
readily available in the public domain. However, a general approach to its synthesis would
likely involve the selective bromination of a suitable nicotinic acid or aldehyde precursor,
followed by functional group manipulations. Researchers should refer to specialized chemical
synthesis literature and databases for potential synthetic routes.

Similarly, specific signaling pathways involving 2,4-Dibromonicotinaldehyde have not been
elucidated in the provided search results. Its structural similarity to other pyridine-based
compounds suggests potential interactions with various biological targets, which would require
dedicated pharmacological screening and molecular biology studies to identify.

Generalized Experimental Workflow

The following diagram illustrates a typical workflow for the synthesis and characterization of a
chemical compound like 2,4-Dibromonicotinaldehyde. This serves as a logical framework for
researchers undertaking its preparation and validation.
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Caption: A generalized workflow for chemical synthesis, purification, and characterization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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